Cas no 2228459-36-5 (5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine)

• Product Name: 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine
• CAS No: 2228459-36-5
• MF: C₁₀H₇ClF₃N₃
• MW: 261.630891084671
• CID: 6173902
• PubChem ID: 165655511
• Update Time: 2025-10-30

5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine
• 5-[2-chloro-6-(trifluoromethyl)phenyl]-1H-imidazol-2-amine
• EN300-1962253
• 2228459-36-5

• Inchi： 1S/C10H7ClF3N3/c11-6-3-1-2-5(10(12,13)14)8(6)7-4-16-9(15)17-7/h1-4H,(H3,15,16,17)
• InChI Key： NQUYXCHRLDGGPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 261.0280594g/mol
• Monoisotopic Mass: 261.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine

Research Brief on 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine (CAS: 2228459-36-5): Recent Advances and Applications

The compound 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine (CAS: 2228459-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine as a key intermediate in the synthesis of novel imidazole-based compounds. Imidazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, making it a promising candidate for further pharmacological evaluation.

One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine exhibits inhibitory activity against specific kinase targets, suggesting its potential as a scaffold for the design of new therapeutic agents.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's interactions with other biological targets. For instance, molecular docking studies have revealed its binding affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological and pathological processes. These findings open new avenues for the development of GPCR-targeted drugs based on this chemical scaffold.

The synthesis of 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine has also been optimized in recent studies. Researchers have developed more efficient and scalable synthetic routes, which are crucial for its potential industrial-scale production. These advancements not only reduce the cost of synthesis but also improve the yield and purity of the compound, facilitating its further investigation in preclinical and clinical settings.

Despite these promising developments, challenges remain in the research of this compound. For example, its pharmacokinetic properties, such as bioavailability and metabolic stability, need to be thoroughly evaluated in vivo. Additionally, potential off-target effects and toxicity profiles must be carefully assessed to ensure its safety for therapeutic use. Future studies should focus on addressing these gaps to fully realize the therapeutic potential of 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine.

In conclusion, 5-2-chloro-6-(trifluoromethyl)phenyl-1H-imidazol-2-amine (CAS: 2228459-36-5) represents a promising chemical entity with diverse biological activities and potential applications in drug discovery. Continued research efforts are essential to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential in various disease contexts. This compound exemplifies the intersection of chemical innovation and biological relevance, underscoring the importance of interdisciplinary approaches in modern pharmaceutical research.